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Compound of Interest

Compound Name: Methanesulfenylchloride
CAS No.: 5813-48-9
Cat. No.: B3191818
- 7

For researchers and professionals in the fast-paced world of drug development, the safe
handling and disposal of reactive chemical intermediates are paramount. Methanesulfenyl
chloride (CHsSClI), a reactive organosulfur compound, requires meticulous attention to its
disposal to ensure laboratory safety and environmental compliance. This guide provides an in-
depth, procedural framework for the proper disposal of methanesulfenyl chloride, grounded in
established chemical safety principles.

It is critical to note that specific, standardized disposal procedures for methanesulfenyl chloride
are not widely documented in publicly available safety literature. The protocols outlined herein
are therefore based on the known reactivity of sulfenyl chlorides and the established disposal
methods for the closely related and more extensively studied compound, methanesulfonyl
chloride (CHsSO2Cl). Due to the reactive nature of methanesulfenyl chloride, these procedures
should be carried out by trained personnel with a thorough understanding of the associated
risks.

Immediate Safety and Handling Precautions

Methanesulfenyl chloride is expected to be a corrosive, toxic, and moisture-sensitive
substance. Proper handling in a well-ventilated chemical fume hood is mandatory.[1][2]

Mandatory Personal Protective Equipment (PPE)

e Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are required.[2]
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o Eye Protection: Safety goggles and a face shield must be worn to protect against splashes.

[2]
» Body Protection: A chemical-resistant lab coat or apron is essential.[2]

o Respiratory Protection: If there is a risk of exceeding exposure limits or if irritation is
experienced, a NIOSH/MSHA or European Standard EN 149 approved respirator should be
used.[1]

Quantitative Data Summary

The following table summarizes key safety and physical data, primarily for the surrogate
compound methanesulfonyl chloride, to provide a conservative safety margin.

Property Value Source
LD50 Oral (Rat) 250 mg/kg [1]
LD50 Dermal (Rabbit) 200 - 2000 mg/kg [1]
LC50 Inhalation (Rat) 111.7 mg/m3 (4 h) [1]

. . 161°C (literature for
Boiling Point . [1]
methanesulfonyl chloride)

. _ -32°C (for methanesulfonyl
Melting Point _ [1]
chloride)

] >110°C (for methanesulfonyl
Flash Point ] [1]
chloride)

Disposal Workflow Diagram

The following diagram outlines the logical workflow for the safe disposal of methanesulfenyl
chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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